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Compound of Interest

Compound Name: Vitene

Cat. No.: B1226750

To the valued research community, scientists, and drug development professionals:

Following a comprehensive search of scientific literature and chemical databases, it has been
determined that there is no publicly available information on a specific chemical entity named
"Vitene." The term "Vitene" appears to be associated with commercial products, including
fungicides whose active ingredient is Cymoxanil.[1][2][3][4][5] There is no scientific literature
detailing the synthesis, chemical characterization, or specific signaling pathways of a molecule
named "Vitene" itself.

The content below is provided as a detailed technical guide on Cymoxanil, the active ingredient
in products marketed under the trade name "Vitene," to address the core requirements of your
request for technical data, experimental protocols, and pathway visualizations.

Core Compound: Cymoxanil

Cymoxanil is an acetamide fungicide known for its protective and curative action against a
range of plant-pathogenic fungi, particularly those belonging to the Peronosporales order. It
functions as a localized systemic fungicide.[4]

Chemical Data
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Property Value

2-cyano-N-[(ethylamino)carbonyl]-2-

UPAC Name (methoxyimino)acetamide

CAS Number 57966-95-7

Molecular Formula C7H10N40Os3

Molecular Weight 198.18 g/mol

Appearance White crystalline solid

Melting Point 160-161 °C

Solubility Sparingly soluble in water (1 g/L at 20 °C)

Synthesis of Cymoxanil

The industrial synthesis of Cymoxanil typically involves a multi-step process. Below is a
representative synthetic route.

Synthetic Pathway Overview

A common pathway for the synthesis of Cymoxanil starts from ethyl cyanoacetate and involves
oximation followed by reaction with ethyl isocyanate.
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Cymoxanil Synthesis Workflow

Sodium Nitrite Methylating Agent .
(in acidic medium) (e.g., Dimethyl sulfate) Ammonia
+NaNOa/H* + (CH2)2S04

iate A >
Ethyl Cyanoacetate (Oximated ester) >

Cymoxanil

Intermediate C
(Methoxyimino acetamide)
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Postulated Cymoxanil Mechanism of Action

Cymoxanil Application

Absorption by Plant/Fungus

:

Metabolic Conversion
(Postulated)

:

Active Metabolite

Target Site:
RNA Polymerase Complex

Disruption of Fungal Growth
and Sporulation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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